3-(3,5-dimethylphenoxy)-7-methoxy-4H-chromen-4-one

• IUPAC Name: 3-(3,5-dimethylphenoxy)-7-methoxychromen-4-one
• InChI: InChI=1S/C18H16O4/c1-11-6-12(2)8-14(7-11)22-17-10-21-16-9-13(20-3)4-5-15(16)18(17)19/h4-10H,1-3H3
• InChI Key: MEYYEUAWWWBGBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OC2=COC3=C(C2=O)C=CC(=C3)OC)C
• Molecular Formula: C18H16O4
• Molecular Weight: 296.3 g/mol

Description

"3-(3,5-dimethylphenoxy)-7-methoxy-4H-chromen-4-one" is a compound of interest within the field of organic chemistry, particularly in the study of chromen-4-one derivatives. These compounds are known for their diverse chemical properties and potential applications in various domains, excluding specific drug use and side effects.

Synthesis Analysis

The synthesis of chromen-4-one derivatives often involves one-step regioselective Wittig reactions, starting from substituted naphthoquinones. The formation of these compounds can be facilitated by specific conditions that lead to different structural configurations, including pi-pi stacking and C-H...pi(arene) hydrogen bonds, contributing to their diverse chemical behavior (da Silva et al., 2007).

Molecular Structure Analysis

The molecular structure of chromen-4-one derivatives has been a subject of interest, with studies focusing on crystal structure analysis to determine the conformation and arrangement of these molecules. The structures often reveal complex patterns of hydrogen bonding and molecular interactions that are crucial for understanding their properties and reactivity (Manolov et al., 2008).

Chemical Reactions and Properties

Chromen-4-one derivatives participate in a variety of chemical reactions, leading to the formation of novel compounds with distinct properties. The reactions include nucleophilic addition, cycloaddition, and multicomponent synthesis approaches, each contributing to the versatility of these compounds in synthetic chemistry (Ramagiri & Vedula, 2014).

Physical Properties Analysis

The physical properties of chromen-4-one derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. These properties are essential for their application in material science and pharmaceutical formulations, where stability and bioavailability are critical (Yoo et al., 2014).

Chemical Properties Analysis

The chemical properties, including reactivity, photostability, and electrochemical behavior, make chromen-4-one derivatives attractive for research in organic synthesis and potential industrial applications. Studies on these compounds aim to explore their potential as catalysts, inhibitors, and functional materials in various chemical processes (Ibrahim et al., 2017).

Mechanism of Action

The mechanism of action of similar compounds such as Metaxalone in humans has not been fully established, but it may be due to general central nervous system (CNS) depression. Metaxalone has no direct action on the contractile mechanism of striated muscle, the motor end plate, or the nerve fiber.

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), indicating that it is toxic if swallowed. Precautionary measures include avoiding ingestion and seeking immediate medical attention if the compound is swallowed.